3-[2-(2-Oxopyrrolidin-1-yl)ethyl]-2,3-dihydroindole-1-carboxamide

• IUPAC Name: 3-[2-(2-oxopyrrolidin-1-yl)ethyl]-2,3-dihydroindole-1-carboxamide
• InChI: InChI=1S/C15H19N3O2/c16-15(20)18-10-11(12-4-1-2-5-13(12)18)7-9-17-8-3-6-14(17)19/h1-2,4-5,11H,3,6-10H2,(H2,16,20)
• InChI Key: GYGVIKUAUIBMLN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCC2CN(C3=CC=CC=C23)C(=O)N
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

3-[2-(2-Oxopyrrolidin-1-yl)ethyl]-2,3-dihydroindole-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of indole derivatives and is known to possess several remarkable properties.

Scientific Research Applications

Synthesis and Organic Chemistry Applications

Research on compounds structurally related to 3-[2-(2-Oxopyrrolidin-1-yl)ethyl]-2,3-dihydroindole-1-carboxamide highlights innovative synthetic pathways and applications in organic chemistry. For instance, Zhu et al. (2003) described an expedient phosphine-catalyzed [4 + 2] annulation process for the synthesis of highly functionalized tetrahydropyridines, showcasing the compound's relevance in generating complex molecular architectures with high regioselectivity and excellent yields (Zhu, Lan, & Kwon, 2003). This research underlines the utility of such compounds in facilitating novel annulation reactions, which are foundational in synthesizing heterocyclic structures prevalent in many bioactive molecules.

Medicinal Chemistry and Therapeutic Potential

In the realm of medicinal chemistry, the structural motifs present in this compound serve as crucial elements in the design of compounds with potential therapeutic applications. Valenta et al. (1994) investigated the synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds, demonstrating the diverse reactivity and functionalization possibilities of the oxopyrrolidinyl moiety for the development of nootropic agents (Valenta, Urban, Taimr, & Polívka, 1994). Such studies are pivotal for advancing our understanding of the compound's utility in drug discovery, particularly in the context of central nervous system (CNS) disorders.

Advanced Materials and Molecular Frameworks

Furthermore, research extends into the development of advanced materials and molecular frameworks incorporating carboxamide functionalities. Sun et al. (2012) presented the synthesis, structure, and luminescence studies of carboxylate-assisted ethylamide metal–organic frameworks, indicating the significance of carboxamide derivatives in constructing complex, functional materials with potential applications in sensing, catalysis, and light-emitting devices (Sun et al., 2012).